Cas no 19728-76-8 (3-Ethoxycarbonylquinolizidine)

3-Ethoxycarbonylquinolizidine Properties

Names and Identifiers

• 3-Ethoxycarbonylquinolizidine
• Octahydroquinolizine-3-carboxylic acid ethyl ester
• cis-Octahydro-2H-quinolizine-3-carboxylic acid ethyl ester
• 3-ETHOXY CARBONYL QUINOLIZIDINE, NEW DEVELOP
• cis-Ethyl octahydro-1H-quinolizine-3-carboxylate
• 76211-05-7
• AKOS015914670
• DS-12864
• Octahydro-2H-quinolizine-3-carboxylic acid ethyl ester
• ETHYL OCTAHYDRO-1H-QUINOLIZINE-3-CARBOXYLATE
• 19728-76-8
• 2H-Quinolizine-3-carboxylic acid, octahydro-, ethyl ester
• ICWZXKPBSHGFEO-UHFFFAOYSA-N
• SCHEMBL372350
• DTXSID201256561
• Ethyloctahydro-2H-quinolizine-3-carboxylate
• OCTAHYDRO-QUINOLIZINE-3-CARBOXYLIC ACID ETHYL ESTER
• MFCD09952445
• Ethyl octahydro-2H-quinolizine-3-carboxylate
• CS-0151634
• ethyl 2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine-3-carboxylate
• DB-321326
• 2H-Quinolizine-3-carboxylic acid, octahydro-, ethyl ester, cis- (8CI,9CI)
• +Expand

• MDL： MFCD23701598
• InChIKey： ICWZXKPBSHGFEO-GHMZBOCLSA-N
• Inchi： 1S/C12H21NO2/c1-2-15-12(14)10-6-7-11-5-3-4-8-13(11)9-10/h10-11H,2-9H2,1H3
• SMILES： CCOC(=O)[C@@H]1CC[C@H]2CCCCN2C1

Computed Properties

• Exact Mass: 211.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 211.157
• Heavy Atom Count: 15
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• LogP: 1.75190
• PSA: 29.54000
• Refractive Index: 1.502
• Boiling Point: 95-96 ºC (2 Torr)
• Flash Point: 99 ºC
• Density: 1.05